Cas no 7149-14-6 (2-Bromo-1-iodo-4-nitrobenzene)

• Product Name: 2-Bromo-1-iodo-4-nitrobenzene
• CAS No: 7149-14-6
• MF: C₆H₃BrINO₂
• MW: 327.90199303627
• MDL: MFCD09878135
• CID: 857750
• PubChem ID: 238706
• Update Time: 2025-11-02

2-Bromo-1-iodo-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-iodo-4-nitrobenzene
• EN300-6961168
• CS-0136888
• SCHEMBL15201566
• AS-49783
• AKOS009814095
• MFCD09878135
• 7149-14-6
• SY025538
• NSC-43222
• 3-Bromo-4-iodonitrobenzene
• FT-0739353
• NSC43222
• DTXSID60285912
• N10559
• 2-bromo-1-iodo-4-nitro-benzene
• DB-364701

• MDL： MFCD09878135
• Inchi： 1S/C6H3BrINO2/c7-5-3-4(9(10)11)1-2-6(5)8/h1-3H
• InChI Key： CJUZKENURNQSDJ-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1Br)[N+](=O)[O-]

Computed Properties

• Exact Mass: 326.83900
• Monoisotopic Mass: 326.839
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8A^2
• XLogP3: 3.1

Experimental Properties

• Density: 2.349
• Boiling Point: 332.7°C at 760 mmHg
• Flash Point: 155°C
• Refractive Index: 1.691
• PSA: 45.82000
• LogP: 3.48510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-Bromo-1-iodo-4-nitrobenzene

Comprehensive Guide to 2-Bromo-1-iodo-4-nitrobenzene (CAS No. 7149-14-6): Properties, Applications, and Market Insights

2-Bromo-1-iodo-4-nitrobenzene (CAS No. 7149-14-6) is a halogenated nitroaromatic compound widely used in organic synthesis and pharmaceutical research. This compound features a benzene ring substituted with bromine, iodine, and a nitro group, making it a versatile intermediate for various chemical reactions. Researchers and industries value 2-Bromo-1-iodo-4-nitrobenzene for its unique reactivity, which enables the synthesis of complex molecules in medicinal chemistry and material science.

The molecular structure of 2-Bromo-1-iodo-4-nitrobenzene consists of a benzene core with bromine at the 2-position, iodine at the 1-position, and a nitro group at the 4-position. This arrangement enhances its electrophilic properties, making it suitable for cross-coupling reactions such as Suzuki, Heck, and Buchwald-Hartwig reactions. The presence of both bromine and iodine allows selective functionalization, a feature highly sought after in modern synthetic chemistry. Scientists often search for "2-Bromo-1-iodo-4-nitrobenzene synthesis" or "CAS 7149-14-6 applications" to explore its potential in drug discovery and advanced material development.

One of the trending topics in chemical research is the role of halogenated aromatics in sustainable chemistry. 2-Bromo-1-iodo-4-nitrobenzene is frequently discussed in the context of green synthesis due to its ability to facilitate efficient transformations with minimal waste. Researchers are investigating its use in catalytic processes, aligning with the global push toward environmentally friendly chemical manufacturing. Keywords like "eco-friendly halogenated compounds" and "sustainable nitrobenzene derivatives" are gaining traction, reflecting this shift in industry priorities.

In pharmaceutical applications, 2-Bromo-1-iodo-4-nitrobenzene serves as a key intermediate for active pharmaceutical ingredients (APIs). Its reactivity enables the construction of heterocyclic scaffolds found in many drugs. Recent studies highlight its utility in developing kinase inhibitors and antimicrobial agents, addressing the growing demand for novel therapeutics. Searches for "2-Bromo-1-iodo-4-nitrobenzene in drug discovery" or "nitrobenzene derivatives in medicine" have increased, underscoring its relevance in life sciences.

The market for 2-Bromo-1-iodo-4-nitrobenzene is expanding, driven by advancements in synthetic methodologies and rising R&D investments. Suppliers and manufacturers are optimizing production processes to meet the needs of academic and industrial laboratories. Quality control and regulatory compliance are critical, as evidenced by frequent searches for "high-purity CAS 7149-14-6" and "reliable nitrobenzene suppliers." The compound's stability under various conditions also makes it a preferred choice for long-term research projects.

Handling 2-Bromo-1-iodo-4-nitrobenzene requires standard laboratory safety practices. While not classified as hazardous under normal conditions, proper storage in cool, dry environments is recommended to maintain its integrity. Researchers often inquire about "storage conditions for halogenated nitrobenzenes" and "safe handling of CAS 7149-14-6," emphasizing the importance of safety in chemical workflows.

In summary, 2-Bromo-1-iodo-4-nitrobenzene (CAS No. 7149-14-6) is a multifaceted compound with significant applications in synthetic chemistry and pharmaceuticals. Its unique structural features and reactivity profile make it indispensable for modern research. As the scientific community continues to explore sustainable and innovative chemical solutions, the demand for high-quality 2-Bromo-1-iodo-4-nitrobenzene is expected to grow, solidifying its role in advancing science and technology.